Cas no 1805981-20-7 (4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde
• CAS No: 1805981-20-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883582
• Update Time: 2025-05-22

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-12-8(11)5(3-13)6(4)7(9)10/h2-3,7H,1H3
• InChI Key： OPRYZABZFSYXKK-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(N=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde (CAS No. 1805981-20-7)

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde (CAS No. 1805981-20-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core with a carboxaldehyde functional group, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, including kinase inhibitors and antiviral agents. The compound's CAS No. 1805981-20-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and crop protection.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde involves multi-step reactions, often starting from commercially available pyridine precursors. Key challenges include optimizing the introduction of the difluoromethyl group while maintaining high regioselectivity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times, addressing common queries like "efficient synthesis methods for fluorinated pyridines."

From an environmental perspective, the compound's fluorine atoms contribute to its persistence, raising questions about green chemistry alternatives. Innovations in catalytic fluorination and biodegradable derivatives are hot topics in forums discussing 1805981-20-7. Regulatory agencies increasingly emphasize sustainable manufacturing, prompting researchers to explore eco-friendly routes for this intermediate.

In agrochemical applications, 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde is investigated for its role in designing novel pesticides with lower toxicity profiles. Its structural motifs align with industry trends toward precision agriculture, where targeted action minimizes environmental impact. Searches for "fluorinated pyridine pesticides" often lead to discussions about this compound's potential.

Analytical characterization of CAS No. 1805981-20-7 typically employs NMR spectroscopy, mass spectrometry, and HPLC, with researchers frequently asking about "spectral data interpretation" for verification. The compound's crystalline form and solubility properties are also critical for formulation studies, making them recurring keywords in technical literature.

Future directions for 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxaldehyde include exploring its structure-activity relationships in drug design and expanding its utility in material science, such as in liquid crystals or organic electronics. As patent filings referencing 1805981-20-7 increase, the compound is poised to remain a focal point in innovation-driven sectors.